Cas no 1105194-66-8 (3-Chloro-6-(4-ethylphenyl)pyridazine)

• Product Name: 3-Chloro-6-(4-ethylphenyl)pyridazine
• CAS No: 1105194-66-8
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 5734147
• PubChem ID: 28727303
• Update Time: 2026-03-11

3-Chloro-6-(4-ethylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• F1967-0398
• AKOS005208346
• EN300-236476
• MFCD12143128
• 1105194-66-8
• 3-chloro-6-(4-ethylphenyl)pyridazine
• 3-Chloro-6-(4-ethylphenyl)pyridazine

• Inchi： 1S/C12H11ClN2/c1-2-9-3-5-10(6-4-9)11-7-8-12(13)15-14-11/h3-8H,2H2,1H3
• InChI Key： JEUQUSPCROHWTK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2)CC)N=N1

Computed Properties

• Exact Mass: 218.0610761g/mol
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Chloro-6-(4-ethylphenyl)pyridazine

Comprehensive Analysis of 3-Chloro-6-(4-ethylphenyl)pyridazine (CAS No. 1105194-66-8)

The compound 3-Chloro-6-(4-ethylphenyl)pyridazine (CAS No. 1105194-66-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridazine core substituted with a chloro group and an ethylphenyl moiety, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions related to 3-Chloro-6-(4-ethylphenyl)pyridazine is: "What are the synthetic routes for 3-Chloro-6-(4-ethylphenyl)pyridazine?" The compound is typically synthesized via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which allow for the efficient introduction of the ethylphenyl group onto the pyridazine scaffold. Recent advancements in flow chemistry have also enabled more scalable and sustainable production methods, aligning with the growing demand for green chemistry solutions.

In the context of current trends, 3-Chloro-6-(4-ethylphenyl)pyridazine has been studied for its potential role in addressing antibiotic resistance, a critical global health challenge. Its structural motif is being investigated as a scaffold for novel antimicrobial agents that target resistant bacterial strains. Additionally, the compound's CAS No. 1105194-66-8 is frequently referenced in patent literature, highlighting its importance in intellectual property related to therapeutic innovations.

Another hot topic is the computational modeling of pyridazine-based compounds. Researchers are leveraging AI-driven molecular docking simulations to predict the binding affinity of derivatives of 3-Chloro-6-(4-ethylphenyl)pyridazine with various biological targets. This approach accelerates drug discovery by identifying promising candidates before costly laboratory synthesis. Such methodologies are often searched under terms like "computational drug design with pyridazine derivatives" or "AI in heterocyclic compound optimization."

The physicochemical properties of 3-Chloro-6-(4-ethylphenyl)pyridazine also make it a subject of interest in material science. Its aromatic system and halogen substituent contribute to potential applications in organic electronics, such as OLEDs or photovoltaic cells. Searches for "pyridazine derivatives in optoelectronics" reflect this emerging interdisciplinary focus.

Quality control and analytical characterization are critical for CAS No. 1105194-66-8. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard techniques for verifying purity and structure. These methods are frequently discussed in forums and publications, addressing queries like "HPLC analysis of chlorinated pyridazines" or "NMR spectral data for 3-Chloro-6-(4-ethylphenyl)pyridazine."

In conclusion, 3-Chloro-6-(4-ethylphenyl)pyridazine represents a multifaceted compound with broad relevance in cutting-edge research. Its applications span from life sciences to advanced materials, driven by ongoing innovations in synthetic chemistry and computational modeling. As interest in tailored heterocycles grows, this compound will likely remain a key player in scientific and industrial advancements.